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Compound of Interest

Compound Name: L-Tyrosine disodium salt

Cat. No.: B1418645 Get Quote

Technical Support Center: L-Tyrosine Disodium
Salt in Solution
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing L-
Tyrosine disodium salt from precipitating out of solution during their experiments.

Frequently Asked Questions (FAQs)
Q1: Why is L-Tyrosine disodium salt used instead of L-Tyrosine in aqueous solutions?

L-Tyrosine has very low solubility in water at a neutral pH, typically around 0.45 mg/mL.[1][2] In

contrast, L-Tyrosine disodium salt exhibits significantly higher solubility, approximately 100

mg/mL in water, making it more suitable for preparing concentrated stock solutions for

applications like cell culture media.[3] The salt form enhances the interaction with water

molecules, facilitating dissolution.[4]

Q2: What are the primary factors that cause L-Tyrosine disodium salt to crash out of

solution?

Several factors can lead to the precipitation of L-Tyrosine disodium salt:

pH Reduction: L-Tyrosine disodium salt is the salt of a weak acid and is most stable in

alkaline conditions (pH 10.5-12.0).[5][6] If the pH of the solution drops, the disodium salt can
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convert back to the less soluble free L-Tyrosine form, leading to precipitation.

High Concentrations: While significantly more soluble than L-Tyrosine, at very high

concentrations (e.g., above 1 g/L in complex media), the disodium salt can still precipitate.[7]

This can be exacerbated by the presence of other salts and amino acids, which can lead to

co-precipitation.[7]

Temperature Fluctuations: A decrease in temperature can reduce the solubility of L-Tyrosine
disodium salt, potentially causing it to crash out of solution, especially if the solution is near

its saturation point.

Improper Storage: L-Tyrosine disodium salt is hygroscopic and should be stored in a dry,

light-protected environment.[4][8] Absorption of moisture can affect its stability. Aqueous

solutions are not recommended for long-term storage; it is best to prepare them fresh.[9]

Q3: What is the optimal pH range for maintaining L-Tyrosine disodium salt in solution?

The optimal pH for maintaining L-Tyrosine disodium salt in solution is in the alkaline range,

typically between 10.5 and 12.0.[5][6] In this range, the phenolic hydroxyl and carboxyl groups

of L-Tyrosine are deprotonated, increasing its polarity and solubility in water.
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Problem Potential Cause Recommended Solution

Precipitate forms immediately

upon dissolving L-Tyrosine

disodium salt.

The initial solvent is not

alkaline enough.

Ensure the water or buffer

used for dissolution has a

sufficiently high pH (ideally

>10.5). You can adjust the pH

with a base like NaOH.

A clear solution of L-Tyrosine

disodium salt becomes cloudy

or forms a precipitate over

time.

The pH of the solution has

decreased.

Check the pH of your solution.

If it has dropped, adjust it back

to the alkaline range (pH 10.5-

12.0) by adding a base.

The solution is supersaturated.

Prepare a less concentrated

stock solution. Consider

warming the solution gently to

redissolve the precipitate, but

be mindful of the stability of

other components in your

mixture.

The solution was stored at a

low temperature.

Allow the solution to come to

room temperature. If the

precipitate does not redissolve,

gentle warming may be

necessary. For future storage,

consider if a lower

concentration or a different

solvent system is feasible.

Precipitation occurs when

adding the L-Tyrosine

disodium salt stock solution to

a neutral pH medium (e.g., cell

culture media).

Localized pH drop upon

addition.

Add the alkaline stock solution

slowly while stirring the

medium to ensure rapid and

even distribution, minimizing

localized pH changes.

Consider preparing a more

dilute stock solution to lessen

the pH shock.
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Co-precipitation with other

components.

If possible, add the L-Tyrosine

disodium salt solution as the

last component. Alternatively,

consider using chemically

modified alternatives with

higher solubility at neutral pH.

Experimental Protocols
Protocol 1: Preparation of a Concentrated L-Tyrosine
Disodium Salt Stock Solution (100 mg/mL)
Materials:

L-Tyrosine disodium salt dihydrate

High-purity water (e.g., Milli-Q or equivalent)

1 M Sodium Hydroxide (NaOH) solution

Sterile filter (0.22 µm)

Sterile container for storage

Procedure:

Weigh the desired amount of L-Tyrosine disodium salt dihydrate.

Add a portion of the high-purity water to the salt.

While stirring, slowly add 1 M NaOH dropwise to raise the pH of the solution to between 10.5

and 12.0. This will aid in complete dissolution.

Continue to add high-purity water to reach the final desired volume.

Gently warm the solution (e.g., in a 37°C water bath) if necessary to ensure all the salt has

dissolved.
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Once fully dissolved and cooled to room temperature, sterile filter the solution using a 0.22

µm filter.

Store in a sterile, tightly sealed container. It is recommended to prepare this solution fresh

and not store it for more than one day.[9]

Solubility Data Summary
Compound Solvent pH Solubility

L-Tyrosine Water Neutral ~0.45 mg/mL[1]

L-Tyrosine 1 M HCl <2
100 mg/mL (with

heating)[10]

L-Tyrosine Water 9.5 1.4 mg/mL[10]

L-Tyrosine Water 10 3.8 mg/mL[10]

L-Tyrosine Disodium

Salt Dihydrate
Water Alkaline ~100 mg/mL[3]

Phospho-L-Tyrosine

Disodium Salt
Water Neutral 53 g/L[7]

Glycyl-L-Tyrosine Water Neutral
Significantly higher

than L-Tyrosine[2]

Advanced Solutions for Preventing Precipitation
For applications requiring high concentrations of a tyrosine source at neutral pH, consider

these alternatives:

Dipeptides: Using dipeptides such as Glycyl-L-Tyrosine can increase solubility by up to 50

times compared to free L-Tyrosine at neutral pH.[2]

Chemically Modified Tyrosine: Phospho-L-Tyrosine disodium salt is a highly soluble

alternative that remains stable in concentrated feeds at neutral pH.[7][11]

Visual Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://cdn.caymanchem.com/cdn/insert/36333.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/L-Tyrosine
https://chemistry.stackexchange.com/questions/136435/the-solubility-of-tyrosine
https://chemistry.stackexchange.com/questions/136435/the-solubility-of-tyrosine
https://chemistry.stackexchange.com/questions/136435/the-solubility-of-tyrosine
https://lktlabs.com/product/l-tyrosine-disodium-salt/
https://cellculturedish.com/innovative-chemicals-for-process-intensification-in-cell-culture-media/
https://www.evonik.com/en/news/news-stories/2023/enhancing-the-solubility-of-l-tyrosine-in-cell-culture-media-applications.html
https://www.evonik.com/en/news/news-stories/2023/enhancing-the-solubility-of-l-tyrosine-in-cell-culture-media-applications.html
https://www.benchchem.com/product/b1418645?utm_src=pdf-body
https://cellculturedish.com/innovative-chemicals-for-process-intensification-in-cell-culture-media/
https://cellculturedish.com/new-chemical-modification-l-tyrosine-and-l-cysteine-increase-solubility-stability-permit-single-feed-strategies/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation Application in Medium

Troubleshooting

Weigh L-Tyrosine
Disodium Salt Add High-Purity Water Adjust pH to 10.5-12.0

with 1M NaOH
Ensure Complete

Dissolution (Warm if needed) Sterile Filter (0.22 µm) Slowly Add Stock to
Neutral pH Medium with Stirring Observe for Precipitation Precipitate FormsIf precipitation occurs

Check and Readjust pH

Consider Alternatives
(e.g., Dipeptides)

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using L-Tyrosine disodium salt solutions.

Factors Influencing Solubility

Solutions to Prevent Precipitation

pH

Maintain High pH
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Use Highly Soluble
Alternatives

Concentration

Use Appropriate
Concentration

Temperature
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Caption: Key factors influencing solubility and corresponding preventative measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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